Cas no 2172272-23-8 (15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane)

• Product Name: 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane
• CAS No: 2172272-23-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5940391
• PubChem ID: 165534010
• Update Time: 2025-05-20

15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane
• 15-oxa-2,6-diazadispiro[4.1.5^{7}.3^{5}]pentadecane
• 2172272-23-8
• EN300-1279208

• Inchi： 1S/C12H22N2O/c1-2-4-11(5-3-1)7-9-15-12(14-11)6-8-13-10-12/h13-14H,1-10H2
• InChI Key： SNYRZLPHZBTQRU-UHFFFAOYSA-N
• SMILES： O1CCC2(CCCCC2)NC21CNCC2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane

Compound CAS No 2172272-23-8: A Comprehensive Overview

The compound with CAS No 2172272-23-8, also known as 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines multiple rings fused at a single atom, creating a highly rigid and potentially bioactive framework.

Recent studies have highlighted the potential of 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane in drug design due to its ability to mimic natural product scaffolds. Researchers have explored its synthetic pathways, leveraging advanced methodologies such as ring-closing metathesis and microwave-assisted synthesis to achieve high yields and purity. These findings underscore the importance of understanding the stereochemical outcomes of such reactions, which are critical for optimizing the compound's pharmacokinetic properties.

In addition to its pharmaceutical applications, CAS No 2172272-23-8 has shown promise in materials science, particularly in the development of novel polymers and nanomaterials. Its rigid structure makes it an ideal candidate for constructing mechanically robust materials with tailored mechanical properties. Recent experiments have demonstrated its ability to form self-assembled monolayers, which could find applications in sensors and electronic devices.

The synthesis of 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired spirocyclic framework. Key steps include the formation of intermediate rings through nucleophilic substitution and subsequent cyclization reactions. The use of chiral catalysts has been shown to enhance enantioselectivity, making this compound a valuable tool for asymmetric synthesis.

Beyond its synthetic challenges, the compound's biological activity has been a focal point of recent research. In vitro studies have revealed moderate inhibitory effects against several enzymes implicated in neurodegenerative diseases, suggesting potential therapeutic applications. However, further research is needed to fully understand its pharmacodynamics and toxicity profiles.

In conclusion, CAS No 2172272-23-8, or 15-oxa-2,6-diazadispiro4.1.5^{7}.3^{5}pentadecane, represents a fascinating example of how complex organic molecules can bridge the gap between chemistry and biology. Its versatile structure and promising applications make it a subject of ongoing investigation across multiple disciplines.